![molecular formula C24H26N2O2 B7715745 N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-phenylcyclohexanecarboxamide](/img/structure/B7715745.png)
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-phenylcyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-phenylcyclohexanecarboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as QNZ or EVP4593 and has been found to have several biological and pharmacological properties that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of QNZ involves the inhibition of the NF-κB pathway, which is a key signaling pathway involved in the immune response. QNZ binds to a protein called IκB kinase, which is responsible for activating the NF-κB pathway. By inhibiting this pathway, QNZ is able to reduce the production of cytokines and other inflammatory molecules.
Biochemical and Physiological Effects:
QNZ has been found to have several biochemical and physiological effects, including the inhibition of cytokine production, the suppression of inflammation, and the modulation of immune cell activity. It has also been found to have anti-tumor activity in certain types of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of QNZ is its specificity for the NF-κB pathway, which makes it a valuable tool for studying the role of this pathway in various biological processes. However, QNZ has also been found to have some limitations, such as its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on QNZ, including the development of more effective synthesis methods, the exploration of its potential applications in cancer treatment, and the investigation of its effects on other signaling pathways in the immune system. Additionally, further studies are needed to better understand the potential toxic effects of QNZ and to develop strategies for minimizing these effects in vivo.
Synthesis Methods
The synthesis of QNZ involves several steps, including the reaction of 2-hydroxy-6-methylquinoline with chloroacetyl chloride, followed by the reaction of the resulting compound with N-phenylcyclohexanecarboxamide. The final product is obtained by purification using column chromatography.
Scientific Research Applications
QNZ has been found to have several applications in scientific research, particularly in the field of immunology. It has been shown to inhibit the production of cytokines, which are important signaling molecules that play a key role in the immune response. This inhibition has been found to be effective in the treatment of autoimmune diseases and inflammatory disorders.
properties
IUPAC Name |
N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-phenylcyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O2/c1-17-12-13-22-19(14-17)15-20(23(27)25-22)16-26(21-10-6-3-7-11-21)24(28)18-8-4-2-5-9-18/h3,6-7,10-15,18H,2,4-5,8-9,16H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBLADFBRHGWNSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C3=CC=CC=C3)C(=O)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.